Cas no 609799-22-6 (Tasimelteon)

Tasimelteon structure
Tasimelteon structure
Product Name:Tasimelteon
CAS No:609799-22-6
MF:C15H19NO2
MW:245.31686425209
MDL:MFCD09033789
CID:68480
PubChem ID:10220503
Update Time:2025-04-18

Tasimelteon Chemical and Physical Properties

Names and Identifiers

    • Tasimelteon
    • (1R-trans)-N-[[2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
    • BMS 214778
    • N-[[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl]propanamide
    • BMS-214778
    • Hetlioz
    • MA 1
    • UNII-SHS4PU80D9
    • VEC-162
    • (1R, 2R)-N-[2- (2,3-Dihydrobenzofuran-4-yl)cyclopropylmethyl]propanamide
    • N-[[(1R,2R)-2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
    • VEC 162
    • SHS4PU80D9
    • N-{[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl}propanamide
    • Tasimelteon [USAN:INN]
    • tasimelteonum
    • N-([(1r,2r)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl)propanamide
    • N-(((1R,2R)-2-(2,3-Dihydro-1-benzofuran-4-yl)cyclopropyl)methyl)propanamide
    • Hetlioz (TN)
    • Tasimelteon (USAN/INN)
    • DTXSID70209826
    • BMS214778
    • TASIMELTEON [MI]
    • SCHEMBL3505912
    • Propanamide, N-(((1R,2R)-2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)-
    • EN300-20605494
    • NS00034514
    • PTOIAAWZLUQTIO-GXFFZTMASA-N
    • DB09071
    • Tasimelteon [USAN]
    • N05CH03
    • EX-A2729
    • AKOS025149360
    • TASIMELTEON [WHO-DD]
    • HETLIOZ LQ
    • TASIMELTEON (MART.)
    • BMS-214778;VEC-162
    • HetliozLQ
    • AMY6925
    • BMS-214,778
    • CHEMBL2103822
    • TASIMELTEON [INN]
    • (-)-(trans)-N-[[2-(2,3-Dihydrobenzofuran-4-yl)cycloprop-1-yl] methyl]propanamide
    • CHEBI:79042
    • HMS3885L17
    • HY-14803
    • AC-6143
    • N-((2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)propanamide
    • NCGC00522560-01
    • 609799-22-6
    • CS-5512
    • TASIMELTEON [MART.]
    • (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl) cyclopropyl]methyl]propanamide
    • BCP07180
    • MFCD09033789
    • s4281
    • CCG-266915
    • DTXCID20132317
    • D09388
    • GTPL7393
    • Tasimelteon, >=98% (HPLC)
    • TASIMELTEON [VANDF]
    • TASIMELTEON [ORANGE BOOK]
    • N-(((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methyl)propionamide
    • T3813
    • (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl]methyl]propanamide
    • Q7687250
    • AS-35291
    • BRD-K62971431-001-01-9
    • MDL: MFCD09033789
    • Inchi: 1S/C15H19NO2/c1-2-15(17)16-9-10-8-13(10)11-4-3-5-14-12(11)6-7-18-14/h3-5,10,13H,2,6-9H2,1H3,(H,16,17)/t10-,13+/m0/s1
    • InChI Key: PTOIAAWZLUQTIO-GXFFZTMASA-N
    • SMILES: O1CCC2=C1C=CC=C2[C@@H]1C[C@H]1CNC(CC)=O

Computed Properties

  • Exact Mass: 245.14200
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.145
  • Melting Point: 78°C(lit.)
  • Boiling Point: 442.6±24.0°C at 760 mmHg
  • Flash Point: 221.448 ºC
  • Refractive Index: 1.564
  • PSA: 38.33000
  • LogP: 2.64210

Tasimelteon Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • RTECS:TX1450577
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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